Cas no 898405-77-1 (N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide)

• Product Name: N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide
• CAS No: 898405-77-1
• MF: C₁₉H₁₆N₂O₄S₂
• MW: 400.471342086792
• CID: 5481978
• Update Time: 2025-06-07

N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-4H-[1]benzopyrano[4,3-d]thiazol-2-yl-3-(ethylsulfonyl)-
• N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C19H16N2O4S2/c1-2-27(23,24)13-7-5-6-12(10-13)18(22)21-19-20-17-14-8-3-4-9-15(14)25-11-16(17)26-19/h3-10H,2,11H2,1H3,(H,20,21,22)
• InChI Key： FRBCCAAOJZTHEZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=CC=CC=C3OCC=2S1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide

Comprehensive Overview of N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide (CAS No. 898405-77-1)

N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide (CAS No. 898405-77-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromeno-thiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the ethanesulfonyl group further enhances its chemical reactivity and potential for drug development.

Recent studies have highlighted the growing interest in chromeno-thiazole hybrids as promising scaffolds for designing novel therapeutics. Researchers are particularly intrigued by the compound's ability to modulate specific enzymatic pathways, making it a candidate for targeting diseases such as cancer and neurodegenerative disorders. The CAS No. 898405-77-1 has been a subject of multiple patent filings, underscoring its commercial and scientific value in the pharmaceutical industry.

One of the key advantages of N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide is its structural versatility, which allows for further derivatization to optimize pharmacokinetic properties. The benzamide moiety, in particular, is a common pharmacophore found in many FDA-approved drugs, suggesting its potential for oral bioavailability and metabolic stability. This aligns with the current trend in drug discovery, where researchers prioritize compounds with favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

In the context of AI-driven drug discovery, this compound has been featured in computational studies aiming to predict its binding affinity with various biological targets. Machine learning models have identified it as a potential inhibitor of kinases and GPCRs (G-Protein Coupled Receptors), which are critical in signal transduction pathways. Such insights are invaluable for accelerating the development of targeted therapies, a hot topic in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 898405-77-1 involves multi-step organic reactions, including cyclization and sulfonylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are particularly relevant given the increasing demand for sustainable practices in chemical manufacturing.

The compound's potential applications extend beyond therapeutics. For instance, its fluorescent properties have been investigated for use in bioimaging and diagnostic tools. This dual functionality—therapeutic and diagnostic—positions it as a theranostic agent, a rapidly emerging field in medical science. Such versatility makes N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(ethanesulfonyl)benzamide a compelling subject for interdisciplinary research.

In summary, CAS No. 898405-77-1 represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity, combined with its broad-ranging applications, makes it a valuable compound for both academic and industrial research. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing drug discovery and diagnostic technologies.